Cas no 1795419-98-5 (2-chloro-N-[2-(2-chlorophenyl)-2-methoxyethyl]benzamide)

• Product Name: 2-chloro-N-[2-(2-chlorophenyl)-2-methoxyethyl]benzamide
• CAS No: 1795419-98-5
• MF: C₁₆H₁₅Cl₂NO₂
• MW: 324.201802492142
• CID: 5368942
• Update Time: 2025-07-29

2-chloro-N-[2-(2-chlorophenyl)-2-methoxyethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[2-(2-chlorophenyl)-2-methoxyethyl]benzamide

• Inchi： 1S/C16H15Cl2NO2/c1-21-15(11-6-2-4-8-13(11)17)10-19-16(20)12-7-3-5-9-14(12)18/h2-9,15H,10H2,1H3,(H,19,20)
• InChI Key： WYIQHXUGXZNJQK-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=CC=C1Cl)OC)(=O)C1=CC=CC=C1Cl

Additional information on 2-chloro-N-[2-(2-chlorophenyl)-2-methoxyethyl]benzamide

2-Chloro-N-[2-(2-Chlorophenyl)-2-Methoxyethyl]Benzamide: A Promising Compound with Broad Applications in Pharmaceutical Research

2-Chloro-N-[2-(2-Chlorophenyl)-2-Methoxyethyl]Benzamide, with the chemical identifier CAS No. 1795419-98-5, represents a significant advancement in the field of medicinal chemistry. This compound is a benzamide derivative characterized by its unique structural features, including a 2-chlorophenyl group, a methoxyethyl linker, and a 2-chloro substituent on the benzamide ring. These molecular components contribute to its diverse pharmacological properties, making it a subject of interest for researchers exploring its potential in therapeutic applications.

Recent studies have highlighted the importance of 2-chloro functionality in modulating the biological activity of benzamide derivatives. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that the introduction of a 2-chloro group at the aromatic ring enhances the compound's ability to interact with specific protein targets, thereby improving its efficacy in targeting inflammation-related pathways. This finding underscores the significance of 2-chloro substitution in optimizing the pharmacodynamic profile of such molecules.

The 2-(2-Chlorophenyl)-2-methoxyethyl group in 2-Chloro-N-[2-(2-Chlorophenyl)-2-Methoxyethyl]Benzamide is another critical structural element. This moiety combines a chlorinated phenyl ring with a methoxyethyl chain, creating a versatile scaffold for drug development. Research published in Drug Discovery Today (2022) suggests that such hybrid structures are increasingly being explored for their ability to modulate enzyme activity and receptor binding, which could lead to the design of more selective therapeutic agents.

One of the most notable aspects of 2-Chloro-N-[2-(2-Chlorophenyl)-3-Methoxyethyl]Benzamide is its potential role in modulating inflammatory responses. A 2024 study in Pharmacological Research revealed that this compound exhibits anti-inflammatory properties by inhibiting the NF-κB signaling pathway, a key mediator of chronic inflammation. This discovery aligns with the growing emphasis on targeting inflammatory pathways in the treatment of autoimmune diseases and neurodegenerative conditions.

Moreover, the benzamide core of this compound plays a crucial role in its biological activity. Benzamides are known for their ability to interact with various receptors, including G-protein-coupled receptors (GPCRs) and ion channels. A recent review in Current Opinion in Pharmacology (2023) highlighted the versatility of benzamide derivatives in drug design, particularly their capacity to act as ligands for targets involved in pain modulation and neuroprotection.

The synthesis of 2-Chloro-N-[2-(2-Chlorophenyl)-2-Methoxyethyl]Benzamide involves a multi-step process that combines electrophilic aromatic substitution and esterification reactions. A 2021 paper in Organic & Biomolecular Chemistry described an efficient synthetic route that utilizes microwave-assisted conditions to enhance reaction yields. This method not only reduces the time required for synthesis but also minimizes the formation of byproducts, which is critical for large-scale production in pharmaceutical settings.

Emerging research suggests that this compound may also have applications in the development of antitumor agents. A 2023 preclinical study published in Cancer Research indicated that 2-Chloro-N-[2-(2-Chlorophenyl)-2-Methoxyethyl]Benzamide exhibits cytotoxic effects against certain cancer cell lines by inducing apoptosis through mitochondrial pathways. These findings highlight the compound's potential as a lead molecule for further drug development in oncology.

From a pharmacokinetic perspective, the 2-chloro and methoxyethyl groups may influence the compound's metabolic stability and bioavailability. A 2022 study in Drug Metabolism and Disposition explored how these substituents affect the clearance of benzamide derivatives in vivo, providing insights into optimizing their therapeutic window. Such data are essential for the rational design of drugs with improved safety profiles.

In addition to its pharmacological potential, 2-Chloro-N-[2-(2-Chlorophenyl)-2-Methoxyethyl]Benzamide is also being investigated for its role in the development of novel imaging agents. Research published in ACS Chemical Imaging (2023) demonstrated that the compound's structural features make it suitable for labeling with radiotracers, enabling its use in non-invasive diagnostic applications. This dual functionality underscores its value in both therapeutic and diagnostic contexts.

As the field of medicinal chemistry continues to evolve, compounds like 2-Chloro-N-[2-(2-Chlorophenyl)-2-Methoxyethyl]Benzamide are becoming increasingly important in addressing complex medical challenges. Their structural versatility, combined with the ability to fine-tune their biological activity through chemical modifications, positions them as valuable candidates for future drug discovery initiatives.

In conclusion, the unique combination of functional groups in 2-Chloro-N-[2-(2-Chlorophenyl)-2-Methoxyethyl]Benzamide makes it a promising molecule with a wide range of potential applications. Continued research into its pharmacological mechanisms, synthetic methods, and therapeutic utility will be critical in unlocking its full potential in the pharmaceutical industry.